Cas no 1523571-99-4 (6-oxa-1-azaspiro[3.4]octane hemioxalate)

• Product Name: 6-oxa-1-azaspiro[3.4]octane hemioxalate
• CAS No: 1523571-99-4
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• MDL: MFCD27988009
• CID: 3040931
• PubChem ID: 91663917
• Update Time: 2025-05-20

6-oxa-1-azaspiro[3.4]octane hemioxalate Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-1-azaspiro[3.4]octane oxalate(2:1)
• 6-oxa-1-azaspiro[3.4]octane hemioxalate
• BIS(6-OXA-1-AZASPIRO[3.4]OCTANE); OXALIC ACID
• AS-34467
• 7-oxa-1-azaspiro[3.4]octane;oxalic acid
• AKOS025290127
• YKC57199
• 6-Oxa-1-azaspiro[3.4]octaneoxalate(2:1)
• CS-0050156
• 1523571-99-4
• MFCD27988009
• SY098164
• SB20174
• 881-756-6
• 6-Oxa-1-azaspiro(3.4)octane hemioxalate

• MDL： MFCD27988009
• Inchi： 1S/2C6H11NO.C2H2O4/c2*1-3-7-6(1)2-4-8-5-6;3-1(4)2(5)6/h2*7H,1-5H2;(H,3,4)(H,5,6)
• InChI Key： UYHNJOQRRFVIHM-UHFFFAOYSA-N
• SMILES： O1CCC2(C1)CCN2.O1CCC2(C1)CCN2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 316.16343649g/mol
• Monoisotopic Mass: 316.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Additional information on 6-oxa-1-azaspiro[3.4]octane hemioxalate

Research Briefing on 6-oxa-1-azaspiro[3.4]octane hemioxalate (CAS: 1523571-99-4)

6-oxa-1-azaspiro[3.4]octane hemioxalate (CAS: 1523571-99-4) is an emerging chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of infectious diseases, oncology, and central nervous system (CNS) disorders. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications.

The compound's unique spirocyclic structure, characterized by the fusion of an oxa (oxygen-containing) and aza (nitrogen-containing) ring system, offers distinct advantages in drug design. Its rigidity and three-dimensionality enhance binding affinity and selectivity towards biological targets, making it a promising candidate for the development of next-generation small-molecule drugs. Recent synthetic methodologies have focused on optimizing the yield and purity of 6-oxa-1-azaspiro[3.4]octane hemioxalate, with particular emphasis on green chemistry principles to reduce environmental impact.

Pharmacological evaluations of 6-oxa-1-azaspiro[3.4]octane hemioxalate have revealed its potential as a modulator of key biological pathways. In vitro studies demonstrate its efficacy in inhibiting specific enzymes involved in inflammatory responses, suggesting potential applications in autoimmune diseases. Additionally, preliminary in vivo data indicate favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

One of the most promising applications of 6-oxa-1-azaspiro[3.4]octane hemioxalate is in the field of oncology. Recent research has identified its ability to act as a selective inhibitor of certain kinases that are overexpressed in various cancers. Mechanistic studies have shown that the compound induces apoptosis in cancer cells while sparing normal cells, highlighting its potential as a targeted therapy with reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further explore its antitumor activity in preclinical models.

In the context of CNS disorders, 6-oxa-1-azaspiro[3.4]octane hemioxalate has shown promise as a modulator of neurotransmitter systems. Its ability to cross the blood-brain barrier and interact with specific receptors makes it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent studies have also explored its potential in addressing psychiatric conditions, including depression and anxiety, though further research is needed to fully elucidate its mechanisms of action.

The safety profile of 6-oxa-1-azaspiro[3.4]octane hemioxalate has been a focal point of recent investigations. Toxicology studies in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, long-term studies are required to assess potential off-target effects and ensure its suitability for clinical development. Regulatory considerations, including compliance with Good Laboratory Practice (GLP) standards, are also being addressed to facilitate its progression through the drug development pipeline.

In conclusion, 6-oxa-1-azaspiro[3.4]octane hemioxalate (CAS: 1523571-99-4) represents a promising scaffold with diverse therapeutic potential. Its unique chemical structure, combined with encouraging pharmacological data, positions it as a valuable candidate for further investigation. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and expand its applications across multiple disease areas. The compound's development underscores the importance of innovative chemical entities in addressing unmet medical needs and advancing the field of precision medicine.